![molecular formula C21H21N4O7- B1664201 7-N-(4-Hydroxyphenyl)mitomycin C CAS No. 70343-57-6](/img/structure/B1664201.png)
7-N-(4-Hydroxyphenyl)mitomycin C
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-N-(4-Hydroxyphenyl)mitomycin C is a bioactive chemical.
Scientific Research Applications
Hematologic Toxicity Comparison
7-N-(p-Hydroxyphenyl)mitomycin C (M-83) exhibits significantly lower hematologic toxicity compared to Mitomycin C (MMC), particularly in myelosuppression and leukopenia. M-83 causes milder bone marrow damage and faster recovery from myelosuppression, resulting in a higher white blood cell count compared to MMC (Kobayashi et al., 1981).
DNA Alkylation and Binding
M-83 binds to DNA in vivo and chemically after reductive activation, showing preferential binding to the adenine moiety in DNA. This results in two modified nucleotides, suggesting its potential in DNA interaction studies (Hashimoto et al., 1982).
Enzyme Immunoassay Development
An enzyme immunoassay for M-83 has been developed, providing a sensitive method for detecting this anticancer drug in serum. This assay is monospecific to M-83 and shows minimal cross-reactivity with other mitomycin analogues (Fujiwara et al., 1984).
Pharmacokinetics in Tumor Xenografts
M-83 has shown positive antitumor effects against various human tumor xenografts. Its serum level and pharmacokinetics were studied, revealing a biphasic elimination with a specific half-life, and the concentration in tumors correlated with drug efficacy (Asanuma, 1985).
Antitumor Activity
M-83 demonstrates higher antitumor activity compared to MMC in various tumor models. It has been effective against ascites sarcoma, fibrosarcoma, melanoma, leukemia, and lymphoma, often with a higher chemotherapeutic ratio than MMC (Imai et al., 1980).
Inhibition of Murine Immune Response
M-83 shows immunosuppressive activities, inducing a transient reduction in plaque-forming cell production and delayed-type hypersensitivity reactions. Its suppressive effect is milder and recovery from immunosuppression is faster compared to MMC (Okabe et al., 1982).
DNA Strand Scission Activities
M-83 exhibits higher DNA strand scission activity and phage inactivation against single- and double-stranded DNAs than MMC. It also requires reduction for action and involves oxygen radicals in DNA strand scission (Ueda et al., 1982).
properties
CAS RN |
70343-57-6 |
---|---|
Product Name |
7-N-(4-Hydroxyphenyl)mitomycin C |
Molecular Formula |
C21H21N4O7- |
Molecular Weight |
426.4 g/mol |
IUPAC Name |
[(4S,6S,7R,8S)-11-(4-hydroxyanilino)-7-methoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate |
InChI |
InChI=1S/C21H22N4O6/c1-9-15(23-10-3-5-11(26)6-4-10)18(28)14-12(8-31-20(22)29)21(30-2)19-13(24-19)7-25(21)16(14)17(9)27/h3-6,12-13,19,23-24,26H,7-8H2,1-2H3,(H2,22,29)/t12-,13+,19+,21-/m1/s1 |
InChI Key |
UGBKJIQCOWXUSC-UHFFFAOYSA-M |
Isomeric SMILES |
CC1=C(C(=O)C2=C(C1=O)N3C[C@H]4[C@@H]([C@@]3([C@@H]2COC(=O)N)OC)N4)NC5=CC=C(C=C5)O |
SMILES |
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NC5=CC=C(C=C5)O |
Canonical SMILES |
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NC5=CC=C(C=C5)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
7-N-(4-hydroxyphenyl)mitomycin C 7-N-(p-hydroxyphenyl)-mitomycin C 7-N-PHPMC KW 2083 NSC 278891 NSC-278891 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.